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Fenazaquin Efficacy vs. Other Acaricides

The table below summarizes experimental data on the efficacy of fenazaquin and other acaricides against

cyclamen mites in strawberries, based on a 2025 study [1].

Acaricide
Chemical
Group

Mode of Action
(IRAC Group)

Efficacy
(Cyclamen Mite
Reduction)

Key Findings

Fenazaquin Quinazoline Mitochondrial

complex I electron
transport inhibitor

(Group 21)

>90%

(Greenhouse);
90-99% (Field)

Highly effective;

reduces mite numbers
and leaf injury;

improves yield and
fruit size [1].

Pyridaben Pyridazinone Mitochondrial
complex I electron

transport inhibitor
(Group 21)

>90%
(Greenhouse);

90-99% (Field)

Highly effective;
results similar to

fenazaquin and
abamectin [1].

Abamectin Avermectin Chloride channel
activator (Group 6)

>90%
(Greenhouse);

90-99% (Field)

The current standard;
high efficacy

confirmed [1].
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Acaricide
Chemical
Group

Mode of Action
(IRAC Group)

Efficacy
(Cyclamen Mite
Reduction)

Key Findings

Spiromesifen Tetronic acid Lipid synthesis
inhibitor (Group 23)

Moderate
(Variable)

Reduced mite
numbers in folded

leaves in one
experiment;

effectiveness can vary
[1].

Chlorfenapyr Pyrrole Uncoupler of
oxidative

phosphorylation
(Group 13)

Moderate
(Variable)

Reduced mite
numbers in one

experiment; did not
improve yield or fruit

size [1].

Horticultural
Oils/Soaps (e.g.,
SuffOil-X)

- Physical mode of

action (suffocation)

Not Significant Pre-plant dip

treatments did not
provide significant

control compared to
untreated plants [1].

Potential Human Health Risks

Recent research and regulatory actions highlight potential health concerns related to fenazaquin:

Potential Immunotoxicity: A 2025 computational study used pharmacophore modeling to screen
pesticides for their potential to inhibit Janus kinases (JAKs), which are crucial proteins for immune

system signaling. The study identified fenazaquin as one of 64 pesticides with structural features that
suggest it may inhibit JAK enzymes [2]. This inhibition could theoretically lead to

immunosuppression, increasing susceptibility to infections and potentially promoting cancer
development, though this biological activity requires confirmation through direct laboratory testing [2].

Acute Toxicity and New Regulations: Due to identified risks of acute toxicity upon exposure, Japan
is regulating fenazaquin as a deleterious substance, effective November 1, 2025. Products

exceeding a 19.4% concentration will require compliant labeling, secure storage, and manufacturer
registration [3].
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Ongoing Safety Evaluation: Health Canada is currently conducting a consultation (until October

5, 2025) on a proposed Maximum Residue Limit (MRL) for fenazaquin, which is a key step in
assessing and managing potential consumer exposure through food [4].

Safety Profile in Non-Target Organisms

Fenazaquin shows promise as a selective miticide. A 2022 study found it to have high efficacy against

Varroa mites (>80%) while demonstrating low mortality in honey bees under both laboratory and semi-

field conditions. This suggests it could be a valuable compound for use in settings where pollinator safety is

a critical concern [5].

Experimental Protocols from Key Studies

For researchers, here are the core methodologies from the cited experiments:

Greenhouse Efficacy Experiment [1]:

Plant Infestation: Strawberry plants were infested by placing leaflet with approximately 30

cyclamen mites from a lab colony into the plant crown.
Acaricide Application: Treatments were applied at the highest label rate using an airbrush

sprayer.
Evaluation: Mite numbers and leaf injury on a scale of 0-3 were assessed two weeks after

application.

Pharmacophore Modeling Study [2]:

Model Development: Structure-based and ligand-based pharmacophore models were created

for JAK1, JAK2, JAK3, and TYK2 kinases.
Virtual Screening: These models were used to screen a database of pesticide compounds.

Hit Identification: Compounds that matched the pharmacophore features were identified as
potential JAK inhibitors.

Diagram of Potential Immunotoxicity Pathway
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The diagram below illustrates the hypothesized mechanism by which fenazaquin may interfere with

immune signaling, based on the computational study [2].
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Diagram 1: Hypothesized JAK-STAT Pathway Inhibition. This diagram shows the normal immune signaling

pathway and the potential inhibitory effect of fenazaquin on JAK proteins, as predicted by computational

modeling [2].
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Effective Agricultural Tool: Fenazaquin is a highly effective acaricide that can help diversify the

chemical toolbox for managing resistant mites in crops like strawberry [1].
Risk Assessment is Critical: The theoretical immunotoxicity risk identified computationally must be

validated with in vitro and in vivo studies to determine its real-world significance for human health
[2].

Monitor Regulatory Updates: The evolving regulatory landscape, as seen in Japan and Canada,
indicates that the risk profile of fenazaquin is being actively reassessed globally [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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